Cas no 31873-96-8 (1,4-Benzenediamine,N-[2-[(4-aminophenyl)(2-chloroethyl)amino]ethyl]-N-methyl-, dihydrochloride(9CI))

• Product Name: 1,4-Benzenediamine,N-[2-[(4-aminophenyl)(2-chloroethyl)amino]ethyl]-N-methyl-, dihydrochloride(9CI)
• CAS No: 31873-96-8
• MF: C₁₇H₂₄Cl₂N₄
• MW: 355.305261611938
• CID: 311226
• PubChem ID: 54606476
• Update Time: 2025-04-19

1,4-Benzenediamine,N-[2-[(4-aminophenyl)(2-chloroethyl)amino]ethyl]-N-methyl-, dihydrochloride(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N-[2-[(4-aminophenyl)(2-chloroethyl)amino]ethyl]-N-methyl-, dihydrochloride(9CI)
• 4-N-[2-[4-amino-N-(2-chloroethyl)anilino]ethyl]-4-N-methylbenzene-1,4-diamine
• N~1~-{2-[(4-Aminophenyl)(2-chloroethyl)amino]ethyl}-N~1~-methylbenzene-1,4-diamine--hydrogen chloride (1/1)
• 1, N-[2-[(4-aminophenyl)(2-chloroethyl)amino]ethyl]-N-methyl-, dihydrochloride
• NSC-134445
• 31873-96-8
• DTXSID20953781
• NSC134445

• Inchi： 1S/C17H23ClN4.ClH/c1-21(16-6-2-14(19)3-7-16)12-13-22(11-10-18)17-8-4-15(20)5-9-17;/h2-9H,10-13,19-20H2,1H3;1H
• InChI Key： BKKUSJOEXMVYJA-UHFFFAOYSA-N
• SMILES： ClCCN(C1C=CC(=CC=1)N)CCN(C)C1C=CC(=CC=1)N.Cl

Computed Properties

• Exact Mass: 317.16612
• Monoisotopic Mass: 318.161
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• Density: 1.173
• Boiling Point: 511°Cat760mmHg
• Flash Point: 262.8°C
• Refractive Index: 1.634
• PSA: 55.28